Cas no 832740-49-5 (1-(2-Methylbenzyl)-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(2-Methylbenzyl)-1H-1,2,4-triazol-3-amine
• CAS No: 832740-49-5
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• MDL: MFCD03422586
• CID: 1072688
• PubChem ID: 7019337
• Update Time: 2025-09-18

1-(2-Methylbenzyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methylbenzyl)-1H-1,2,4-triazol-3-amine
• 1-(2-methylbenzyl)-1H-1,2,4-triazol-3-amine(SALTDATA: FREE)
• 1-(2-Methyl-benzyl)-1H-[1,2,4]triazol-3-ylamine
• MFCD03422586
• 832740-49-5
• AKOS000305070
• EN300-228713
• CS-0240512
• DTXSID70427104
• 1-[(2-methylphenyl)methyl]-1H-1,2,4-triazol-3-amine
• FT-0683356
• 1-(2-methyl-benzyl)-1H-[1,2,4]triazol-3-ylamine, AldrichCPR
• 1-[(2-methylphenyl)methyl]-1,2,4-triazol-3-amine
• SCHEMBL17686509
• LS-03698
• 1H-1,2,4-triazol-3-amine, 1-[(2-methylphenyl)methyl]-
• DB-017148
• BBL039171
• ALBB-011660
• STK313101
• 1-(o-tolylmethyl)-1,2,4-triazol-3-amine

• MDL： MFCD03422586
• Inchi： 1S/C10H12N4/c1-8-4-2-3-5-9(8)6-14-7-12-10(11)13-14/h2-5,7H,6H2,1H3,(H2,11,13)
• InChI Key： OVXMGVHCYCVRGA-UHFFFAOYSA-N
• SMILES： N1(C=NC(N)=N1)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7Ų

1-(2-Methylbenzyl)-1H-1,2,4-triazol-3-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes